Cas no 930303-58-5 (2-(Di-tert-butoxycarbonyl)amino-thiazole-4-carboxylic acid ethyl ester)

• Product Name: 2-(Di-tert-butoxycarbonyl)amino-thiazole-4-carboxylic acid ethyl ester
• CAS No: 930303-58-5
• MF: C₁₆H₂₄N₂O₆S
• MW: 372.436563491821
• CID: 5699882
• Update Time: 2025-05-24

2-(Di-tert-butoxycarbonyl)amino-thiazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(di-tert-butoxycarbonyl)amino-thiazole-4-carboxylic acid ethyl ester
• 4-Thiazolecarboxylic acid, 2-[bis[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester
• 2-(Di-tert-butoxycarbonyl)amino-thiazole-4-carboxylic acid ethyl ester

• Inchi： 1S/C16H24N2O6S/c1-8-22-11(19)10-9-25-12(17-10)18(13(20)23-15(2,3)4)14(21)24-16(5,6)7/h9H,8H2,1-7H3
• InChI Key： NPLNALYZDBTCPW-UHFFFAOYSA-N
• SMILES： S1C=C(C(OCC)=O)N=C1N(C(OC(C)(C)C)=O)C(OC(C)(C)C)=O

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 426.6±37.0 °C(Predicted)
• pka: -0.74±0.10(Predicted)

Additional information on 2-(Di-tert-butoxycarbonyl)amino-thiazole-4-carboxylic acid ethyl ester

2-(Di-tert-butoxycarbonyl)amino-thiazole-4-carboxylic acid ethyl ester: A Comprehensive Overview

The compound with CAS No. 930303-58-5, known as 2-(Di-tert-butoxycarbonyl)amino-thiazole-4-carboxylic acid ethyl ester, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is notable for its unique structure, which combines a thiazole ring with a di-tert-butoxycarbonyl (Boc) protected amino group and an ethyl ester functionality. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a common structural motif in many bioactive compounds. Its presence in this molecule contributes to the compound's potential as a precursor for drug development. Recent studies have highlighted the importance of thiazole-containing compounds in anti-inflammatory, anticancer, and antimicrobial therapies. For instance, researchers have demonstrated that thiazole derivatives can modulate key cellular pathways, such as the NF-kB pathway, which is implicated in inflammatory diseases.

The di-tert-butoxycarbonyl (Boc) group is a well-known protecting group for amino functionalities in organic synthesis. Its inclusion in this compound ensures that the amino group remains inert during synthetic steps, allowing for precise control over reactivity. This feature is particularly advantageous in multi-step syntheses where selective protection and deprotection are critical. Recent advancements in protecting group chemistry have further enhanced the utility of Boc groups, enabling their use in complex molecular constructions.

The ethyl ester functionality at the 4-position of the thiazole ring adds another layer of versatility to this compound. Ethyl esters are commonly used as leaving groups or as intermediates in esterification reactions. In recent research, ethyl esters have been employed in the synthesis of bioactive molecules, such as statins and other lipid-lowering agents. The ability to readily convert the ester group into other functional groups, such as acids or amides, further expands the scope of this compound's applications.

From a synthetic perspective, 2-(Di-tert-butoxycarbonyl)amino-thiazole-4-carboxylic acid ethyl ester can be prepared through a variety of methods. One common approach involves the coupling of an appropriately substituted thiazole carboxylic acid with a di-tert-butoxycarbonylamino group using coupling reagents such as HATU or EDCI. This method ensures high yields and excellent control over stereochemistry and regioselectivity. Recent studies have also explored alternative routes, such as microwave-assisted synthesis and enzymatic catalysis, which offer potential advantages in terms of reaction time and environmental impact.

In terms of applications, this compound serves as an excellent precursor for the synthesis of bioactive molecules. For example, deprotection of the Boc group can yield a free amine, which can then be subjected to further transformations such as alkylation or acylation. The resulting derivatives can be screened for biological activity using high-throughput assays. Recent research has demonstrated that thiazole-containing compounds with amino functionalities exhibit potent inhibitory activity against various enzymes, including kinases and proteases.

Moreover, the ethyl ester functionality can be utilized to prepare other derivatives with different pharmacokinetic profiles. For instance, hydrolysis of the ester under acidic or basic conditions can yield the corresponding carboxylic acid, which may exhibit improved solubility or bioavailability. This flexibility makes 2-(Di-tert-butoxycarbonyl)amino-thiazole-4-carboxylic acid ethyl ester an invaluable tool in drug discovery programs targeting diverse therapeutic areas.

From an analytical standpoint, this compound can be characterized using a range of techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into its molecular structure and conformational properties. Recent advancements in computational chemistry have also enabled researchers to predict the compound's physical properties and reactivity using quantum mechanical calculations.

In conclusion, 2-(Di-tert-butoxycarbonyl)amino-thiazole-4-carboxylic acid ethyl ester is a versatile and valuable compound with significant potential in organic synthesis and medicinal chemistry. Its unique combination of functional groups makes it an ideal building block for constructing complex molecules with diverse biological activities. As research continues to uncover new applications for thiazole-containing compounds, this molecule will undoubtedly play a pivotal role in advancing drug discovery efforts.